Cas no 30489-80-6 (Benzo[b]thiophene, 5-chloro-2-methyl-)

• Product Name: Benzo[b]thiophene, 5-chloro-2-methyl-
• CAS No: 30489-80-6
• MF: C₉H₇ClS
• MW: 182.669880151749
• CID: 1442917
• PubChem ID: 2747689
• Update Time: 2025-04-20

Benzo[b]thiophene, 5-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 5-chloro-2-methyl-
• TQP1610
• SCHEMBL144549
• 5-chloro-2-methylbenzo[b]thiophene
• 5-Chloro-2-methyl-benzo[b]thiophene
• 5-chloro-2-methylbenzothiophene
• 30489-80-6
• TZRLJRADEMLICJ-UHFFFAOYSA-N

• Inchi： 1S/C9H7ClS/c1-6-4-7-5-8(10)2-3-9(7)11-6/h2-5H,1H3
• InChI Key： TZRLJRADEMLICJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C)S2

Computed Properties

• Exact Mass: 181.99581
• Monoisotopic Mass: 181.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0